Cas no 2090756-45-7 (2-(5-methyl-2-nitrophenyl)ethan-1-ol)

• Product Name: 2-(5-methyl-2-nitrophenyl)ethan-1-ol
• CAS No: 2090756-45-7
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6028907
• PubChem ID: 69260495
• Update Time: 2025-05-20

2-(5-methyl-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-2-nitrophenyl)ethan-1-ol
• Benzeneethanol, 5-methyl-2-nitro-
• EN300-1849769
• 2090756-45-7
• SCHEMBL4966586

• Inchi： 1S/C9H11NO3/c1-7-2-3-9(10(12)13)8(6-7)4-5-11/h2-3,6,11H,4-5H2,1H3
• InChI Key： OBFGTITWVLNKCF-UHFFFAOYSA-N
• SMILES： C1(CCO)=CC(C)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 319.7±27.0 °C(Predicted)
• pka: 14.74±0.10(Predicted)

Additional information on 2-(5-methyl-2-nitrophenyl)ethan-1-ol

Recent Advances in the Study of 2090756-45-7 and 2-(5-methyl-2-nitrophenyl)ethan-1-ol in Chemical Biology and Pharmaceutical Research

The chemical compound 2090756-45-7 and its derivative, 2-(5-methyl-2-nitrophenyl)ethan-1-ol, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential applications in drug discovery, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the synthetic pathways for 2-(5-methyl-2-nitrophenyl)ethan-1-ol, which serves as a key intermediate in the production of more complex molecules. The compound's unique structural features, including the nitro and methyl groups, contribute to its reactivity and potential as a building block in medicinal chemistry. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to characterize the compound and confirm its purity and structural integrity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(5-methyl-2-nitrophenyl)ethan-1-ol exhibits moderate inhibitory effects on certain enzymatic targets. These findings suggest its potential utility in the development of enzyme inhibitors, which could be relevant for treating diseases such as cancer and inflammatory disorders. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and toxicological profiles.

The broader implications of these findings are significant for the pharmaceutical industry. The ability to synthesize and modify 2-(5-methyl-2-nitrophenyl)ethan-1-ol opens up new avenues for drug design and optimization. Moreover, the compound's compatibility with various chemical reactions makes it a versatile candidate for further derivatization, potentially leading to the discovery of more potent and selective therapeutic agents.

In conclusion, the ongoing research on 2090756-45-7 and 2-(5-methyl-2-nitrophenyl)ethan-1-ol underscores their potential as valuable tools in chemical biology and drug development. While much work remains to be done, the current findings provide a solid foundation for future investigations. Continued exploration of these compounds' properties and applications will likely yield important insights and contribute to the advancement of pharmaceutical science.